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Compound of Interest

Compound Name: 2-Bromo-1,3,5-triphenylbenzene

Cat. No.: B174065

Introduction

Welcome to the Technical Support Center for troubleshooting catalyst deactivation in the
Suzuki-Miyaura cross-coupling of sterically hindered aryl bromides. This guide is designed for
researchers, scientists, and drug development professionals to rapidly diagnose and resolve
common issues encountered during their experiments. Catalyst deactivation is a frequent
challenge, especially with sterically demanding substrates, leading to low yields, inconsistent
results, and the formation of undesirable byproducts.[1][2] This resource provides a structured,
guestion-and-answer-based approach to tackling these problems, grounded in mechanistic
principles and practical, field-proven solutions.

Diagram: The Suzuki-Miyaura Catalytic Cycle and Key
Deactivation Pathways
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Key steps in the Suzuki coupling cycle and common catalyst deactivation routes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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